![molecular formula C7H5ClN2O2 B1430973 5-Chloro-1H-pyrido[3,4-B][1,4]oxazin-2(3H)-one CAS No. 1260811-66-2](/img/structure/B1430973.png)
5-Chloro-1H-pyrido[3,4-B][1,4]oxazin-2(3H)-one
Overview
Description
5-Chloro-1H-pyrido[3,4-B][1,4]oxazin-2(3H)-one, also known as 5-Chloro-1H-pyrido[3,4-B][1,4]oxazin-2(3H)-one, is a heterocyclic organic compound with a ring structure composed of three nitrogen atoms and four carbon atoms. This compound has a wide range of applications in the scientific research field due to its unique structure and properties. It has been used in the synthesis of various compounds, as well as in the study of various biochemical and physiological effects.
Scientific Research Applications
5-Chloro-1H-pyrido[3,4-B][1,4]oxazin-2(3H)-onepyrido[3,4-B][1,4]oxazin-2(3H)-one has a wide range of applications in the scientific research field. It has been used in the synthesis of various compounds, such as 1,4-dihydropyridines, 1,4-dihydropyridazines, and 1,4-dihydro-2H-pyrido[3,4-b][1,4]oxazin-2-ones. It has also been used in the study of various biochemical and physiological effects, such as the inhibition of the enzyme acetylcholinesterase, the inhibition of the enzyme xanthine oxidase, and the inhibition of the enzyme cyclooxygenase-2.
Mechanism of Action
The mechanism of action of 5-Chloro-1H-pyrido[3,4-B][1,4]oxazin-2(3H)-onepyrido[3,4-B][1,4]oxazin-2(3H)-one is not yet fully understood. However, it is believed that the compound binds to the active site of the target enzyme, resulting in the inhibition of the enzyme's activity. In addition, it is also believed that the compound may have a direct effect on the structure of the enzyme, resulting in a change in its activity.
Biochemical and Physiological Effects
5-Chloro-1H-pyrido[3,4-B][1,4]oxazin-2(3H)-onepyrido[3,4-B][1,4]oxazin-2(3H)-one has been studied for its biochemical and physiological effects. Studies have shown that the compound has the potential to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, the compound has also been shown to inhibit the activity of the enzyme xanthine oxidase, which is involved in the metabolism of purines. Furthermore, the compound has also been shown to inhibit the activity of the enzyme cyclooxygenase-2, which is involved in the production of prostaglandins.
Advantages and Limitations for Lab Experiments
The use of 5-Chloro-1H-pyrido[3,4-B][1,4]oxazin-2(3H)-onepyrido[3,4-B][1,4]oxazin-2(3H)-one in laboratory experiments has several advantages. Firstly, the compound is relatively easy to synthesize and is commercially available. Secondly, the compound has a wide range of applications in the scientific research field. Thirdly, the compound has been shown to have potential biochemical and physiological effects.
However, there are also some limitations to the use of 5-Chloro-1H-pyrido[3,4-B][1,4]oxazin-2(3H)-onepyrido[3,4-B][1,4]oxazin-2(3H)-one in laboratory experiments. Firstly, the mechanism of action of the compound is not yet fully understood. Secondly, the compound may have potential side effects, which may limit its use in certain experiments. Thirdly, the compound is not yet approved for use in humans, so its use in experiments involving humans is not recommended.
Future Directions
The potential of 5
properties
IUPAC Name |
5-chloro-1H-pyrido[3,4-b][1,4]oxazin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClN2O2/c8-7-6-4(1-2-9-7)10-5(11)3-12-6/h1-2H,3H2,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHNIOFLISORNMS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NC2=C(O1)C(=NC=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50857268 | |
Record name | 5-Chloro-1H-pyrido[3,4-b][1,4]oxazin-2(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50857268 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1260811-66-2 | |
Record name | 5-Chloro-1H-pyrido[3,4-b][1,4]oxazin-2(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50857268 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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